Cas no 13132-07-5 (3-Phenylthiophene-2,5-dicarboxylic acid)

• Product Name: 3-Phenylthiophene-2,5-dicarboxylic acid
• CAS No: 13132-07-5
• Molecular Formula: C₁₂H₈O₄S
• Molecular Weight: 248.254522323608
• CID: 2156898

3-Phenylthiophene-2,5-dicarboxylic acid Properties

Names and Identifiers

• 3-Phenylthiophene-2,5-dicarboxylic acid
• 3-Phenyl-thiophene-2,5-dicarboxylic acid

• InChIKey： YKRQPDAYQVFJPU-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H8O4S/c13-11(14)9-6-8(10(17-9)12(15)16)7-4-2-1-3-5-7/h1-6H,(H,13,14)(H,15,16)
• SMILES： C1=CC=C(C=C1)C2=C(C(=O)O)SC(=C2)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 17